Cas no 88364-36-7 (1H-Inden-1-one, octahydro-2-(1-piperidinylmethyl)-)

1H-Inden-1-one, octahydro-2-(1-piperidinylmethyl)- structure
88364-36-7 structure
Product Name:1H-Inden-1-one, octahydro-2-(1-piperidinylmethyl)-
CAS No:88364-36-7
MF:C15H25NO
MW:235.365104436874
CID:635437
PubChem ID:24839430
Update Time:2025-04-19

1H-Inden-1-one, octahydro-2-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, octahydro-2-(1-piperidinylmethyl)-
    • 2-(piperidin-1-ylmethyl)-2,3,3a,4,5,6,7,7a-octahydroinden-1-one
    • DTXSID30647664
    • 88364-36-7
    • 2-[(Piperidin-1-yl)methyl]octahydro-1H-inden-1-one
    • Inchi: 1S/C15H25NO/c17-15-13(11-16-8-4-1-5-9-16)10-12-6-2-3-7-14(12)15/h12-14H,1-11H2
    • InChI Key: IZWUVTMCDLBWHI-UHFFFAOYSA-N
    • SMILES: O=C1C(CN2CCCCC2)CC2CCCCC21

Computed Properties

  • Exact Mass: 235.193614421g/mol
  • Monoisotopic Mass: 235.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.3Ų
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